Cas no 764667-50-7 (N-(2-Bromobenzyl)-N-butyl-N-methylamine)

N-(2-Bromobenzyl)-N-butyl-N-methylamine is a brominated tertiary amine compound featuring a 2-bromobenzyl group, a butyl chain, and a methyl substituent on the nitrogen center. This structure imparts versatility in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the bromine atom enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The butyl and methyl groups contribute to lipophilicity, influencing solubility and reactivity in various solvents. Its well-defined molecular architecture makes it valuable for designing complex molecules, offering synthetic flexibility for researchers in medicinal and materials chemistry.
N-(2-Bromobenzyl)-N-butyl-N-methylamine structure
764667-50-7 structure
Product Name:N-(2-Bromobenzyl)-N-butyl-N-methylamine
CAS No:764667-50-7
MF:C12H18BrN
MW:256.182022571564
MDL:MFCD12027206
CID:3373353
PubChem ID:25219603
Update Time:2025-05-19

N-(2-Bromobenzyl)-N-butyl-N-methylamine Chemical and Physical Properties

Names and Identifiers

    • BENZENEMETHANAMINE, 2-BROMO-N-BUTYL-N-METHYL-
    • N-(2-bromobenzyl)-N-butyl-N-methylamine
    • MFCD12027206
    • ALBB-006480
    • N-(2-bromobenzyl)-N-methylbutan-1-amine
    • N-[(2-bromophenyl)methyl]-N-methylbutan-1-amine
    • [(2-bromophenyl)methyl](butyl)methylamine
    • LS-02288
    • AKOS000266077
    • 764667-50-7
    • STK503950
    • H24097
    • N-(2-Bromobenzyl)-N-butyl-N-methylamine
    • MDL： MFCD12027206
    • Inchi： 1S/C12H18BrN/c1-3-4-9-14(2)10-11-7-5-6-8-12(11)13/h5-8H,3-4,9-10H2,1-2H3
    • InChI Key： LUADAWIDBOWUIC-UHFFFAOYSA-N
    • SMILES： C1(CN(CCCC)C)=CC=CC=C1Br

Computed Properties

  • Exact Mass: 255.06226Da
  • Monoisotopic Mass: 255.06226Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 3.2Ų

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N-(2-Bromobenzyl)-N-butyl-N-methylamine Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:764667-50-7)N-(2-Bromobenzyl)-N-butyl-N-methylamine
Order Number:A1176608
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:34
Price ($):240.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:764667-50-7)N-(2-Bromobenzyl)-N-butyl-N-methylamine
A1176608
Purity:99%
Quantity:1g
Price ($):240.0
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